Cas no 54054-85-2 (1-(3-Nitrophenyl)piperazine)

1-(3-Nitrophenyl)piperazine Properties

Names and Identifiers

• 1-(3-Nitrophenyl)piperazine
• 1-(3-Nitrophenyl)-piperazine
• 1-(3-nitrophenyl)piperazine &
• (3-nitrophenyl)piperazine
• 1-(m-nitrophenyl)piperazine
• 4-(3'-nitrophenyl)piperazine
• 1-(3-Nitro-phenyl)-piperazine
• Piperazine, 1-(3-nitrophenyl)-
• 3-nitrophenylpiperazine
• Piperazine,1-(3-nitrophenyl)-
• LHHZRIYUOZPKSG-UHFFFAOYSA-N
• SBB055462
• BDBM50017449
• AB0025386
• ST24021060
• W6842
• F
• Z415659986
• 1-(3-nitrophenyl)-piperazine
• STR06987
• 54054-85-2
• FT-0660276
• EN300-41062
• PD178923
• SB37581
• SCHEMBL519878
• T89TMR9UCV
• CHEMBL267153
• n-(3-nitrophenyl)piperazine
• 1-(m-Nitrophenyl)piperazine
• AKOS003587736
• SY104434
• A876470
• A7862
• MFCD03444407
• DTXSID20375060
• CS-W019388
• DB-024583
• 1-(3-nitrophenyl)piperazine
• +Expand

• MDL： MFCD03444407
• InChIKey： LHHZRIYUOZPKSG-UHFFFAOYSA-N
• Inchi： 1S/C10H13N3O2/c14-13(15)10-3-1-2-9(8-10)12-6-4-11-5-7-12/h1-3,8,11H,4-7H2
• SMILES： [O-][N+](C1=C([H])C([H])=C([H])C(=C1[H])N1C([H])([H])C([H])([H])N([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 207.100777g/mol
• Surface Charge: 0
• XLogP3: 0.9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 207.100777g/mol
• Monoisotopic Mass: 207.100777g/mol
• Topological Polar Surface Area: 61.1Ų
• Heavy Atom Count: 15
• Complexity: 223
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.92140
• PSA: 61.09000
• Refractive Index: 1.578
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: No data avaiable
• Density: No data available

1-(3-Nitrophenyl)piperazine Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

1-(3-Nitrophenyl)piperazine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%